Cas no 1119899-32-9 (2-Thiophenecarboxylic acid, 5-(6-formyl-4-quinolinyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(6-formyl-4-quinolinyl)-
• CAS No: 1119899-32-9
• MF: C₁₅H₉NO₃S
• MW: 283.301862478256
• CID: 2130533
• Update Time: 2023-11-19

2-Thiophenecarboxylic acid, 5-(6-formyl-4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(6-formylquinolin-4-yl)thiophene-2-carboxylic acid
• CID 87632670
• 2-Thiophenecarboxylic acid, 5-(6-formyl-4-quinolinyl)-

• Inchi： 1S/C15H9NO3S/c17-8-9-1-2-12-11(7-9)10(5-6-16-12)13-3-4-14(20-13)15(18)19/h1-8H,(H,18,19)
• InChI Key： NBPGCQLSWSXGJI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CN=C2C=CC(C=O)=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Topological Polar Surface Area: 95.5

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 540.2±50.0 °C(Predicted)
• pka: 2.78±0.10(Predicted)